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Compound of Interest

Compound Name: Terpin

Cat. No.: B1216090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral data for terpin
hydrate (cis-p-menthane-1,8-diol monohydrate), a well-known expectorant. This document

presents nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass

spectrometry (MS) data in a structured format, accompanied by detailed experimental

protocols. The logical workflow of spectral analysis and the fragmentation pathways are

visualized through diagrams to facilitate a deeper understanding of the molecular structure and

behavior of terpin hydrate.

Introduction
Terpin hydrate has a long history of use in pharmaceutical formulations for its expectorant

properties, aiding in the loosening of mucus and relieving congestion associated with

respiratory conditions.[1] A thorough understanding of its chemical structure and purity is

paramount for its application in drug development and research. Spectroscopic techniques are

indispensable tools for the structural elucidation and characterization of pharmaceutical

compounds. This guide focuses on the key spectroscopic methods used to analyze terpin
hydrate: NMR spectroscopy (¹H and ¹³C), IR spectroscopy, and mass spectrometry.

Chemical Structure
The chemical structure of terpin hydrate, with a systematic numbering of carbon and hydrogen

atoms, is provided below. This numbering is used for the assignment of signals in the NMR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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